Cas no 1932559-29-9 (tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate)

• Product Name: tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate
• CAS No: 1932559-29-9
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 5192259
• Update Time: 2026-03-05

tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (4aS,8aS)-octahydro-6H-pyrido[3,4-b][1,4]oxazine-6-carboxylate
• tert-butyl (4aS,8aS)-1,2,3,4a,5,7,8,8a-octahydropyrido[3,4-b][1,4]oxazine-6-carboxylate
• tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate

• Inchi： 1S/C12H22N2O3/c1-12(2,3)17-11(15)14-6-4-9-10(8-14)16-7-5-13-9/h9-10,13H,4-8H2,1-3H3/t9-,10-/m0/s1
• InChI Key： COJUSTWUQICURS-UWVGGRQHSA-N
• SMILES： O1CCN[C@@]2([H])CCN(C(OC(C)(C)C)=O)C[C@]12[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3

Additional information on tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate

Comprehensive Guide to tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate (CAS No. 1932559-29-9)

tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate (CAS No. 1932559-29-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This bicyclic structure combines a morpholine and piperidine framework, making it a valuable intermediate in drug discovery. Researchers and industry professionals frequently search for high-purity tert-butyl carboxylate derivatives, synthetic applications of morpholine compounds, and CAS 1932559-29-9 suppliers, reflecting its growing relevance in modern chemistry.

The compound’s unique stereochemistry (with 4aS,8aS configuration) plays a critical role in its reactivity and applications. Its tert-butyl ester group enhances stability, making it suitable for multi-step syntheses, particularly in the development of central nervous system (CNS) therapeutics. Recent trends highlight its potential in neurodegenerative disease research, aligning with the increasing global focus on Alzheimer’s and Parkinson’s drug candidates. Laboratories often inquire about scalable synthesis routes for octahydro-1H-pyrido[3,4-b]morpholine derivatives, underscoring its industrial importance.

From a synthetic perspective, tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate is typically prepared via stereoselective hydrogenation or asymmetric catalysis. Its chiral purity is a key quality parameter, as it influences downstream applications in enantioselective synthesis. Analytical techniques like HPLC and chiral SFC are commonly employed to verify its integrity. Queries such as “chiral separation of bicyclic morpholine compounds” and “CAS 1932559-29-9 NMR data” frequently appear in scientific databases, indicating robust academic interest.

The compound’s solubility in organic solvents (e.g., dichloromethane, THF) and stability under ambient conditions make it a practical choice for bench-scale experiments. However, users should note its sensitivity to strong acids/bases, which may cleave the tert-butyl ester. Safety data sheets emphasize standard laboratory precautions, though it is not classified as a hazardous material. Environmental considerations, such as green chemistry alternatives for its synthesis, are emerging as a hotspot in line with sustainable pharmaceutical manufacturing trends.

Market-wise, tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate is primarily supplied by custom synthesis and catalog chemical vendors. Pricing varies based on scale and optical purity, with bulk purchases attracting R&D budgets. The rise of AI-driven drug discovery has further propelled demand for such high-value building blocks, as evidenced by search terms like “buy CAS 1932559-29-9 for medicinal chemistry”. Regulatory compliance (e.g., REACH, GMP) is another critical factor for commercial transactions.

Future prospects for this compound include its integration into peptide mimetics and small-molecule inhibitors, particularly targeting G-protein-coupled receptors (GPCRs). Innovations in continuous flow chemistry could optimize its production, addressing cost and efficiency challenges. As the pharmaceutical industry prioritizes novel heterocyclic scaffolds, tert-butyl (4aS,8aS)-octahydro-1H-pyrido[3,4-b]morpholine-6-carboxylate is poised to remain a cornerstone in advanced synthetic campaigns.